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Compound of Interest

Compound Name: 2-Fluorothioanisole

Cat. No.: B1305481

This technical guide provides a comprehensive overview of the key physical properties of 2-
Fluorothioanisole, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development who require accurate physical
data and detailed experimental methodologies for the characterization of chemical compounds.

Physical Properties of 2-Fluorothioanisole

2-Fluorothioanisole, also known as 2-fluorophenyl methyl sulfide, is a fluorinated aromatic
sulfide. Its physical characteristics are crucial for its handling, purification, and use in synthetic
chemistry.

Table 1: Quantitative Physical Data for 2-Fluorothioanisole

Physical Property Value Conditions
- ) at standard atmospheric
Boiling Point 197-199 °C )
pressure (lit.)
Boiling Point 194 °C (reference)
Density 1.174 g/mL at 25 °C (lit.)

Experimental Protocols for Property Determination
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Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard experimental procedures for measuring the boiling point and
density of liquid organic compounds like 2-Fluorothioanisole.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1][2] This property is a key indicator of a substance's purity.[2][3]

Methodology: Capillary Tube Method
This micro-method is suitable for small quantities of liquid.
e Apparatus:

o Thiele tube or aluminum block heating apparatus|1]

Thermometer

o

o

Small test tube (fusion tube)[1]

[¢]

Capillary tube (sealed at one end)[1][4]

[¢]

Heating source (e.g., Bunsen burner or hot plate)[2][4]

o

Liquid for heating bath (e.qg., paraffin oil)[2]
e Procedure:
o A small amount of 2-Fluorothioanisole is placed in the fusion tube.[1]

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

[1]

o The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[1]
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o The assembly is placed in a heating bath (Thiele tube or aluminum block) and heated
slowly and uniformly.[1]

o As the temperature rises, air trapped in the capillary tube will slowly bubble out.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube is recorded as the boiling point.[1]

o The apparatus should be allowed to cool, and the determination can be repeated to
ensure accuracy.|[3]

» Precautions:
o Ensure the capillary tube is properly sealed at one end.[1][4]
o The heating should be gradual to ensure uniform temperature distribution.[1]
o Wear appropriate personal protective equipment, including safety goggles.[3]
2.2. Determination of Density

Density is the mass of a substance per unit volume and is an important intensive property for
substance identification.[5]

Methodology: Mass and Volume Measurement
This is a direct and common method for determining the density of a liquid.[5]
e Apparatus:
o Analytical balance
o Graduated cylinder or pycnometer for more accurate measurements[5][6]
o Thermometer
e Procedure:

o Measure and record the mass of a clean, dry graduated cylinder (or pycnometer).[6]
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o Add a known volume of 2-Fluorothioanisole to the graduated cylinder. Record the
volume accurately, reading from the bottom of the meniscus.[5][7]

o Measure and record the combined mass of the graduated cylinder and the liquid.[6]
o Measure and record the temperature of the liquid, as density is temperature-dependent.[5]

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[6]

o Calculate the density using the formula: Density = Mass / Volume.[7]

o Repeat the measurement multiple times to ensure precision and calculate an average
value.[6]

e Precautions:
o Ensure the graduated cylinder is dry before weighing to avoid errors.[6]
o Read the volume at eye level to minimize parallax error.[7]
o Use an analytical balance for accurate mass measurements.[5]

Logical Workflow for Physical Characterization

The following diagram illustrates the logical workflow for the physical characterization of a
chemical substance like 2-Fluorothioanisole.
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Caption: Logical workflow for the physical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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